Cas no 22963-07-1 (5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)-)

22963-07-1 structure
Product name:5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)-
5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)-
- 4-benzyl-2-phenyl-4H-1,3-thiazol-5-one
- 4-Benzyl-2-phenyl-1,3-thiazol-5(4H)-one
- 2-Phenyl-4-benzylthiazolin-5-one
- DTXSID50945654
- 22963-07-1
- 5(4H)-Thiazolone, 2-phenyl-4-(phenylmethyl)-
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- Inchi: InChI=1S/C16H13NOS/c18-16-14(11-12-7-3-1-4-8-12)17-15(19-16)13-9-5-2-6-10-13/h1-10,14H,11H2
- InChI Key: DVLLTPNSYDQAED-UHFFFAOYSA-N
- SMILES: C1(C2=NC(CC3C=CC=CC=3)C(=O)S2)C=CC=CC=1
Computed Properties
- Exact Mass: 267.07189
- Monoisotopic Mass: 267.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7Ų
- XLogP3: 4
Experimental Properties
- PSA: 29.43
5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)- Related Literature
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Yue Jin,Liang Song,Dali Wang,Feng Qiu,Deyue Yan,Bangshang Zhu Soft Matter, 2012,8, 10017-10025
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
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